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Compound of Interest

Compound Name: KUNG29

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC)
detection of Kelch-like family member 29 (KLHL29) protein in formalin-fixed, paraffin-embedded
(FFPE) tissue samples. The protocol is intended to serve as a guideline and may require
optimization for specific experimental conditions.

Introduction

KLHL29 is a member of the Kelch-like family of proteins, which are involved in various cellular
processes, including protein ubiquitination and degradation. Recent studies have implicated
KLHL29 as a potential tumor suppressor in triple-negative breast cancer (TNBC) by mediating
the degradation of the RNA-binding protein DDX3X.[1][2] Its expression and localization within
tissues can provide valuable insights for both basic research and therapeutic development.
Immunohistochemistry is a powerful technique to visualize the distribution of KLHL29 protein
within the cellular and tissue context.

Data Presentation

The following table summarizes the recommended quantitative parameters for the IHC
protocol. These values are derived from commercially available antibody datasheets and
should be used as a starting point for optimization.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b607732?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10656286/
https://pubmed.ncbi.nlm.nih.gov/37845393/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Recommended Value Source
Primary Antibody Dilution 1:50 - 1:100 [3114]
. i Heat-Induced Epitope General Recommendation[5]
Antigen Retrieval )
Retrieval (HIER) [6][7]
Primary Antibody Incubation Overnight at 4°C General Recommendation[8]
Secondary Antibody Incubation 1 hour at room temperature General Recommendation[9]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the immunohistochemistry protocol for
KLHL29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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